Cas no 35849-08-2 (1-bromo-2-(dibromomethyl)benzene)
35849-08-2 structure
Product Name:1-bromo-2-(dibromomethyl)benzene
CAS No:35849-08-2
MF:C7H5Br3
MW:328.826599836349
CID:1475140
PubChem ID:10936369
Update Time:2025-04-20
1-bromo-2-(dibromomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(dibromomethyl)benzene
- benzene, 1-bromo-2-(dibromomethyl)-
- LogP
- DTXSID50449001
- 35849-08-2
- SCHEMBL305225
- o-bromobenzylidene bromide
-
- Inchi: 1S/C7H5Br3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H
- InChI Key: KBJARULSOXOOQE-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(Br)Br
Computed Properties
- Exact Mass: 325.79405
- Monoisotopic Mass: 325.79414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-bromo-2-(dibromomethyl)benzene Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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